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Compound of Interest

Compound Name:
4-Chloro-2-(methoxymethyl)-N-

methylaniline

CAS No.: 941294-12-8

Cat. No.: B1604493

Get Quote

Chemical Profile & Risk Assessment
Identity: 4-Chloro-2-(methoxymethyl)-N-methylaniline CAS Number: 941294-12-8 Molecular

Formula: C₉H₁₂ClNO Structure Note: This compound features a chlorinated aniline core with a

methoxymethyl (ether) side chain.[1][2] This structural combination dictates its specific disposal

requirements—specifically the need to manage both amine toxicity and ether

flammability/stability.[2]

Core Hazard Matrix
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Hazard Class GHS Code Description
Operational
Implication

Acute Toxicity H302 Harmful if swallowed

Treat all surfaces as

contaminated; double-

glove (Nitrile).[1][2][3]

Irritant H315, H319
Causes skin/eye

irritation

Use full-face shield if

handling >100mL

liquid volumes.[1][2]

Target Organ H335 Respiratory irritation

Mandatory: Handle

only inside a certified

fume hood.[1][2]

Environmental Inferred
Aquatic Toxicity

(Chronic)

Zero Tolerance: No

drain disposal.[1][2] All

rinsate must be

collected.[2]

Expert Insight - The "Hidden" Hazard: The methoxymethyl group at the C2 position functions

chemically as a benzyl ether. While generally stable, exposure to strong Lewis acids or

concentrated mineral acids (often found in "Acid Waste" carboys) can facilitate cleavage,

potentially releasing formaldehyde or generating reactive benzylic cations.

Critical Rule: NEVER dispose of this compound in the "Acid Waste" stream.[2]

Storage & Stability Protocol
Proper storage prevents degradation that complicates disposal.[2]

Temperature: Cold Chain (2–8°C).[2]

Atmosphere: Store under inert gas (Argon/Nitrogen) if the container is opened; anilines

oxidize (darken) upon air exposure.

Segregation: Store away from oxidizing agents (e.g., nitric acid, peroxides) and acid

chlorides.
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Disposal Procedures (Step-by-Step)
A. Solid Waste (Pure Substance)
If you have expired or excess solid material:

Do not solubilize solely for disposal.[2] Keep it solid to minimize waste volume.

Place the original container (with lid secured) inside a secondary clear polyethylene bag.

Label the outer bag: "Toxic Solid - Halogenated Aniline Derivative."

Deposit in the Solid Hazardous Waste drum.

B. Liquid Waste (Reaction Mixtures/Stock Solutions)
This is the most common disposal scenario.[2]

Solvent Compatibility:

Compatible: Dichloromethane (DCM), Ethyl Acetate, Methanol, Acetone.[2]

Incompatible: Concentrated HCl, H₂SO₄, Nitric Acid.

Disposal Workflow:

Segregation: Designate a specific waste container labeled "Halogenated Organic Waste."

pH Check: Ensure the waste stream is Neutral or slightly Basic (pH 7–9).[2] If the solution is

acidic, neutralize carefully with Sodium Bicarbonate before adding to the solvent waste

container to prevent heat generation or ether cleavage.[2]

Container: Use High-Density Polyethylene (HDPE) or Glass containers. Avoid metal cans if

the solution is corrosive.[2]

C. Empty Container Management (Triple Rinse Protocol)
Rinse 1: Add a small volume of solvent (e.g., Acetone) to the empty bottle. Cap and shake.

Pour rinsate into Halogenated Organic Waste.
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Rinse 2: Repeat.

Rinse 3: Repeat.

Defacing: Cross out the original label. Mark "Triple Rinsed."[2]

Disposal: Discard the clean bottle in the standard lab glass trash (unless local EHS requires

glass recycling for chemically contaminated glass).

Decision Logic: Waste Stream Selection
The following diagram illustrates the decision process for disposing of 4-Chloro-2-
(methoxymethyl)-N-methylaniline to ensure compliance and safety.
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Waste Material: 
4-Chloro-2-(methoxymethyl)-N-methylaniline

Physical State?

Solid (Pure/Residue) Liquid (Solution)

Double Bag 
(Polyethylene)

Is solvent Halogenated? 
(e.g., DCM, Chloroform)

Solid Hazardous Waste 
(Incineration)

Yes

No (e.g., MeOH, Acetone)

Halogenated Organic Waste 
(High BTU Incineration)

Non-Halogenated Waste*

*EXPERT OVERRIDE: 
Due to Cl- group on aniline, 

default to Halogenated Stream 
if >1% concentration.

Click to download full resolution via product page

Figure 1: Decision tree for waste stream segregation. Note the "Expert Override" forcing the

material into the Halogenated stream due to the chlorine substituent, regardless of the carrier
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solvent.

Emergency Response (Spills)[2][4]
Scenario Protocol

Minor Spill (<10 mL)

1. Evacuate immediate area.2. Cover with

vermiculite or activated carbon pad.3.[2] Scoop

into a sealed bag.4. Clean surface with soap

and water (do not use bleach, as it may react

with the amine).

Major Spill (>100 mL)

1. Evacuate the lab.2. Call EHS/Emergency

Services.3. Do not attempt cleanup without

SCBA if fumes are present.4. Inform responders

of "Chlorinated Aniline" hazard (Skin absorption

risk).

Regulatory & Compliance Codes
When filling out waste tags, use the following classifications to ensure the waste contractor

processes it correctly (typically via high-temperature incineration).

EPA Waste Code (US): Not P-listed specifically. Use D001 (Ignitable, if in solvent) and check

for D027 (1,4-Dichlorobenzene equivalent) if testing is required.

Recommended Labeling: "Hazardous Waste - Toxic, Irritant. Contains Halogenated

Organics."[4]

DOT Shipping (Pure): UN 2811 (Toxic solids, organic, n.o.s.) or UN 2810 (Toxic liquids).

References
U.S. EPA. (2024).[2] RCRA Hazardous Waste Codes & Regulations. Retrieved from [Link]

University of Illinois DRS. (2023). Chemical Waste Management Guide: Halogenated

Solvents. Retrieved from [Link][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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